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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in handling

missing data points in their longitudinal Traumatic Brain Injury and Disease Progression

(TDBIA) research.

Frequently Asked Questions (FAQs)
Q1: What are the common reasons for missing data in longitudinal TDBIA research?

Missing data is a persistent challenge in longitudinal TDBIA studies and can arise from various

factors.[1][2] Participant dropout is a significant contributor, which can be due to the severity of

the injury, treatment side effects, or a perceived lack of benefit from the study.[3][4] Other

reasons include non-compliance with study protocols, technical issues with data collection, or,

tragically, patient death.[1][2] It is crucial to document the reasons for missing data whenever

possible, as this information can inform the selection of the most appropriate statistical

approach to handle the missing values.[1]

Q2: How do I determine the type of missing data in my TDBIA study?

Understanding the mechanism of missingness is critical for choosing an appropriate analysis

method.[5] There are three main types of missing data mechanisms:

Missing Completely at Random (MCAR): The probability of data being missing is unrelated to

any observed or unobserved data.[5][6] For example, a machine malfunction during a
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measurement would likely result in MCAR data.

Missing at Random (MAR): The probability of data being missing is related to the observed

data but not the missing data itself.[5][6] For instance, if younger patients are more likely to

miss follow-up appointments, but this relationship is accounted for by the age variable in

your dataset, the data is considered MAR.

Missing Not at Random (MNAR): The probability of data being missing is related to the

values of the missing data itself.[5][6] This is often the case in TDBIA research where, for

example, patients with more severe symptoms might be more likely to drop out of a study.[1]

Diagnosing the missing data mechanism involves a combination of statistical tests and,

importantly, expert knowledge of the study's context.[1] Analyzing the patterns of missingness

and comparing the characteristics of participants with and without missing data can provide

valuable insights.[7]

Q3: Which method should I use to handle missing data in my TDBIA longitudinal study?

The choice of method depends on the missing data mechanism and the proportion of missing

data. A systematic review of TBI research highlighted that the most common method used is

excluding participants with any missing data (complete-case analysis), which is often

inappropriate and can lead to biased results, especially if the data are not MCAR.[1][8]

Here is a summary of common methods and their suitability:
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Method Description Advantages Disadvantages Best For

Complete-Case

Analysis

Analyzes only

the subjects with

no missing data.

Simple to

implement.

Can introduce

significant bias if

data are not

MCAR; reduces

statistical power.

MCAR with a

very small

percentage of

missing data.

Single Imputation

Replaces each

missing value

with a single

estimated value

(e.g., mean,

median).

Simple and

maintains

sample size.

Underestimates

the variance and

can lead to

biased standard

errors.

Generally not

recommended

for final analysis.

Mixed-Effects

Models

Statistical

models that can

handle missing

data under the

MAR assumption

by using all

available data for

each subject.

Efficient and

provides valid

inferences under

MAR.

Assumes the

model is

correctly

specified.

MAR data in

longitudinal

studies.

Multiple

Imputation (MI)

Creates multiple

complete

datasets by

imputing missing

values multiple

times, analyzes

each dataset,

and then pools

the results.

Accounts for the

uncertainty of

imputation;

provides valid

inferences under

MAR.

Can be

computationally

intensive.

MAR data;

considered a

gold-standard

approach.
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Inverse

Probability

Weighting

Weights the

complete cases

to account for the

probability of

being observed.

Can handle

MNAR if the

model for

missingness is

correctly

specified.

Can be sensitive

to model

specification.

MNAR data

where the

reasons for

missingness are

understood.

Troubleshooting Guides
Issue: My analysis results seem biased after handling missing data.

Re-evaluate the Missing Data Mechanism: The chosen method might not be appropriate for

the underlying missing data mechanism. For instance, using a method that assumes MAR

when the data is likely MNAR can lead to biased results. In TDBIA research, it is often

plausible that data are MNAR due to the nature of the condition.[1]

Check the Imputation Model (for MI): If you used multiple imputation, ensure that the

imputation model includes all relevant variables, including the outcome variable and any

variables that predict missingness. An incorrectly specified imputation model can introduce

bias.

Assess the Amount of Missing Data: A very high percentage of missing data can make any

handling method less reliable. If more than 50% of the data for a variable is missing, it may

be more appropriate to exclude that variable from the analysis.

Perform Sensitivity Analyses: Conduct analyses using different methods for handling missing

data to see how sensitive your results are to the chosen method. If the results are consistent

across different methods, it increases confidence in your findings.

Issue: I am unsure which variables to include in my multiple imputation model.

Include the Outcome Variable: Always include the outcome variable in the imputation model.

Include Variables that Predict Missingness: Include any variables that you believe are related

to why the data are missing. For example, in a TDBIA study, this might include baseline

injury severity, age, or socioeconomic status.
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Include Variables Correlated with the Incomplete Variable: Variables that are correlated with

the variable containing missing values can help to improve the accuracy of the imputations.

Err on the side of inclusivity: It is generally better to include more variables in the imputation

model than fewer.

Experimental Protocols
Protocol: Performing Multiple Imputation on
Longitudinal TDBIA Data
This protocol outlines the key steps for performing multiple imputation (MI) on a hypothetical

longitudinal TDBIA dataset.

Objective: To obtain unbiased estimates of treatment effects in the presence of missing

outcome data that is assumed to be Missing at Random (MAR).

Methodology:

Data Preparation:

Organize your longitudinal data in a "long" format, where each row represents a single

observation at a specific time point for a given participant.

Identify the variables with missing data and potential auxiliary variables (variables that are

not in your final analysis model but may help predict the missing values).

Choosing the Imputation Model:

Select an imputation model that is appropriate for the type of variables with missing data

(e.g., linear regression for continuous variables, logistic regression for binary variables).

Ensure the imputation model includes the participant ID to account for the correlated

nature of longitudinal data.

Performing the Imputation:
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Use statistical software (e.g., R with the mice package, Stata with the mi command) to

perform the multiple imputation.

Specify the number of imputations to create. While there is no definitive rule, 20 to 100

imputations are often recommended.

The software will generate multiple complete datasets with the missing values filled in.

Analyzing the Imputed Datasets:

Run your planned statistical analysis (e.g., a mixed-effects model) on each of the imputed

datasets separately.

Pooling the Results:

Combine the results from each analysis using Rubin's rules, which provide a way to

calculate the overall parameter estimates, standard errors, and confidence intervals that

account for the uncertainty introduced by the imputation.[7]

Visualizations
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Start: Missing Data Identified

What is the percentage of missing data?

> 40-50% Missing

High

< 40-50% Missing

Low

Consider excluding the variable or redesigning the study. What is the likely missing data mechanism?

MCAR

Missing Completely at Random

MAR

Missing at Random

MNAR

Missing Not at Random

Complete-Case Analysis (if % missing is very low) Multiple Imputation or Mixed-Effects Models Advanced Methods (e.g., Inverse Probability Weighting, Pattern-Mixture Models)

Click to download full resolution via product page

Caption: Decision tree for selecting a missing data handling method.
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Start: Incomplete Longitudinal Dataset

1. Imputation Phase:
Generate M complete datasets with imputed values.

Dataset 1 Dataset M

2. Analysis Phase:
Analyze each of the M datasets separately.

3. Pooling Phase:
Combine the M analysis results using Rubin's Rules.

Final Parameter Estimates and Standard Errors

Analysis 1 Analysis M

Click to download full resolution via product page

Caption: Workflow of the Multiple Imputation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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